3-benzyl-1-(3-hydroxyphenyl)-2,5-pyrrolidinedione
Description
3-benzyl-1-(3-hydroxyphenyl)-2,5-pyrrolidinedione represents a class of organic compounds known for their pyrrolidine backbone, which is significant in medicinal chemistry due to its presence in numerous biologically active molecules. This compound, specifically, has garnered attention for its potential applications in various fields of chemistry and biochemistry, excluding its drug usage and side effects for this discussion.
Synthesis Analysis
The synthesis of compounds similar to 3-benzyl-1-(3-hydroxyphenyl)-2,5-pyrrolidinedione often involves multicomponent reactions that allow for the efficient construction of the pyrrolidine ring system with diverse substituents. For instance, the reaction of 5-phenyl-2,3-dihydro-2,3-furandione with ethyl 3-benzylamino-2-butenoate has been studied, showcasing a method for assembling complex structures related to pyrrolidine derivatives (Aliev et al., 1995).
Molecular Structure Analysis
X-ray crystallography has been pivotal in determining the molecular structure of pyrrolidine derivatives, revealing their conformational preferences and the spatial arrangement of substituents. This structural information is crucial for understanding the interaction of these compounds with biological targets. A study on a similar pyrrolidine derivative, 4-hydroxy-5-(4-methoxyphenyl)pyrrolidin-2-one, determined its crystal structure, offering insights into the molecule's envelope conformation and intermolecular hydrogen bonding (Mohammat et al., 2008).
properties
IUPAC Name |
3-benzyl-1-(3-hydroxyphenyl)pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c19-15-8-4-7-14(11-15)18-16(20)10-13(17(18)21)9-12-5-2-1-3-6-12/h1-8,11,13,19H,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIHXUSMLIILYQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=O)N(C1=O)C2=CC(=CC=C2)O)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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